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Compound of Interest

Compound Name: AC-099 hydrochloride

Cat. No.: B15602836

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and known biological activities of AC-099 hydrochloride. The information is curated to support
research and development efforts in the fields of pharmacology and medicinal chemistry.

Chemical Structure and Properties

AC-099 hydrochloride is the common designation for the chemical compound identified by the
CAS Number 849335-07-5. Its systematic IUPAC name is 2-(4-Chloro-3-
(trifluoromethyl)benzylidene)hydrazine-1-carboximidamide hydrochloride[1]. The molecular
formula of the compound is C9H9CI2F3N4, and it has a molecular weight of 301.10 g/mol [2]

3].

The chemical structure of AC-099 is characterized by a trifluoromethyl-substituted chlorophenyl
ring linked to a hydrazinecarboximidamide group. This specific arrangement of functional
groups is responsible for its biological activity.

Table 1: Physicochemical Properties of AC-099 Hydrochloride

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15602836?utm_src=pdf-interest
https://www.benchchem.com/product/b15602836?utm_src=pdf-body
https://www.benchchem.com/product/b15602836?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/bldpharmatech/bl3h9a8e1eb1?context=bbe
https://file.medchemexpress.com/batch_PDF/HY-154829A/AC-099-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.arctomsci.com/hy-154829a-1
https://www.benchchem.com/product/b15602836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 849335-07-5 [1]12113]
2-(4-Chloro-3-

(trifluoromethyl)benzylidene)hy
IUPAC Name _ o _ [1]
drazine-1-carboximidamide

hydrochloride
Molecular Formula C9H9CI2F3N4 [2][3]
Molecular Weight 301.10 g/mol [2][3]

Biological Activity and Mechanism of Action

AC-099 hydrochloride is a selective agonist for Neuropeptide FF (NPFF) receptors, which are
G-protein coupled receptors (GPCRSs). Specifically, it acts as a full agonist at the NPFF2
receptor (NPFF2R) and a partial agonist at the NPFF1 receptor (NPFF1R)[2][4].

Table 2: Pharmacological Activity of AC-099 Hydrochloride

Target Activity EC50 (nM) Source
NPFF2R Full Agonist 1189 [2][4]
NPFF1R Partial Agonist 2370 [2][4]

The activation of NPFF receptors by agonists like AC-099 is known to modulate various
physiological processes, including pain perception.

Experimental Protocols
In Vivo Hypersensitivity Model

A key study demonstrating the in vivo efficacy of AC-099 hydrochloride was conducted using
a rat model of neuropathic pain induced by spinal nerve ligation (SNL).

e Animal Model: Male Sprague-Dawley rats (175-300g) with surgically induced spinal nerve
ligation.
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» Drug Administration: A single intraperitoneal (i.p.) injection of AC-099 hydrochloride at a
dosage of 30 mg/kg.

e Endpoint: Assessment of mechanical hypersensitivity.

e Result: AC-099 hydrochloride was observed to completely attenuate the SNL-induced
hypersensitivity, indicating its potential as an analgesic agent[2][4].

Signaling Pathway

As an agonist of NPFF receptors, AC-099 initiates intracellular signaling cascades typical of
GPCRs. The general pathway involves the activation of G-proteins, leading to downstream
modulation of effector enzymes and ion channels.
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Caption: AC-099 signaling pathway via NPFF receptors.

Experimental Workflow

The general workflow for evaluating the activity of a compound like AC-099 involves a series of
in vitro and in vivo experiments.
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Caption: General experimental workflow for AC-099 evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/bldpharmatech/bl3h9a8e1eb1?context=bbe
https://www.sigmaaldrich.com/JP/ja/product/bldpharmatech/bl3h9a8e1eb1?context=bbe
https://file.medchemexpress.com/batch_PDF/HY-154829A/AC-099-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.arctomsci.com/hy-154829a-1
https://www.medchemexpress.com/ac-099-hydrochloride.html
https://www.benchchem.com/product/b15602836#what-is-the-chemical-structure-of-ac-099
https://www.benchchem.com/product/b15602836#what-is-the-chemical-structure-of-ac-099
https://www.benchchem.com/product/b15602836#what-is-the-chemical-structure-of-ac-099
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15602836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

